Cas no 142374-19-4 (Tert-butyl 4-(2-oxoethyl)piperidine-1-carboxylate)

Tert-butyl 4-(2-oxoethyl)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for the construction of piperidine-based scaffolds. Its key advantages include the presence of both a protected amine (Boc group) and a reactive carbonyl functionality (2-oxoethyl), enabling selective modifications for further derivatization. The Boc group enhances stability during synthetic manipulations, while the ketone moiety allows for diverse transformations such as reductive amination or nucleophilic additions. This compound is widely utilized in pharmaceutical and agrochemical research for the development of bioactive molecules. Its well-defined reactivity and compatibility with standard synthetic protocols make it a reliable building block for complex molecular architectures.
Tert-butyl 4-(2-oxoethyl)piperidine-1-carboxylate structure
142374-19-4 structure
Product Name:Tert-butyl 4-(2-oxoethyl)piperidine-1-carboxylate
CAS No:142374-19-4
MF:C12H21NO3
MW:227.300043821335
MDL:MFCD03425258
CID:101125
PubChem ID:24885547
Update Time:2025-06-08

Tert-butyl 4-(2-oxoethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-(2-oxoethyl)piperidine-1-carboxylate
    • N-Boc-4-Piperidineacetaldehyde
    • 2-(N-BOC-4-piperidinyl)acetaldehyde
    • 1,3-dichloro-5,6-dihydro-4H-cyclopenta[c]thiophen-4-one
    • 1-PIPERIDINECARBOXYLIC ACID, 4-(2-OXOETHYL)-, 1,1-DIMETHYLETHYL ESTER
    • 4-(2-oxo-ethyl)-piperidine-1-carboxylic acid tert-butyl ester
    • 4-(2-oxoethyl)piperidine-1-carboxylic acid,tert-butyl ester
    • [1-(tert-butoxycarbonyl)piperidin-4-yl]acetaldehyde
    • 1-(tert-butoxycarbonyl)piperidine-4-acetaldehyde
    • 1-t-butyloxycarbonyl-4-(2-oxoethyl)piperidine
    • 4-(2-oxo-ethyl)-piperidi
    • 680214_ALDRICH
    • ACMC-20a6wd
    • N-tert-Butoxycarbonyl-4-piperidylacetaldehyde
    • 1-(tert-butyloxycarbonyl)-piperidine-4-acetaldehyde
    • 4-(2-Oxoethyl)piperidine-1-carboxylic acid, tert-butyl ester
    • tert-Butyl 4-(formylmethyl)piperidine-1-carboxylate
    • 1-Boc-4-(2-oxo-ethyl)piperidine
    • 4-(2-Oxoethyl)piperidine-1-carboxylic Acid tert-Butyl Ester
    • N-BOC-PIPERIDINYL-4-ACETALDEHYDE
    • 4-(2-oxo-ethyl)piperidine-1-carboxylic acid tert-butyl ester
    • 4-(2-oxoethyl)piperidin 1-carboxylic acid tert-butyl ester
    • 4-(2-OxoEthyl)piperidine-1-carboxylic acidtert-butyl ester
    • N-Boc-4-piperidineacetaldehyde, 97%
    • 1-t-butyloxycarbonyl-4-formylmethyl-piperidine
    • MFCD03425258
    • 142374-19-4
    • FT-0649356
    • AKOS005067591
    • CS-M1538
    • tert-butyl 4-(2-oxo-ethyl)piperidine-1-carboxylate
    • SCHEMBL416508
    • EN300-66955
    • (1-t-butoxycarbonylpiperidin4-yl)acetaldehyde
    • tert-Butyl4-(2-oxoethyl)piperidine-1-carboxylate
    • DS-12138
    • W-205578
    • N-Boc-4-piperidine acetaldehyde
    • Z1065726098
    • 1,1-dimethylethyl 4-(2-oxoethyl)-1-piperidinecarboxylate
    • DTXSID80438584
    • 1-tert-butoxycarbonyl-4-(formylmethyl)piperidine
    • A20260
    • 1-(tert-butoxycarbonyl)-piperidine-4-acetaldehyde
    • AM803210
    • tert-butyl-4-(2-oxoethyl)piperidine-1-carboxylate
    • tert-butyl 4-(oxoethyl)piperidine-1-carboxylate
    • 2-(N-t-Butyloxycarbonylpiperidin-4-yl)acetaldehyde
    • (1-t-Butoxycarbonylpiperidin-4-yl)acetaldehyde
    • [1-(tert-butoxycarbonyl)piperidin -4-yl]acetaldehyde
    • (1-t -Butoxycarbonylpiperidin4-yl)acetaldehyde
    • AB14633
    • 4-(2-Oxoethyl)piperidine-1-carboxylic acid, tert-butyl ester, tert-Butyl 4-(formylmethyl)piperidine-1-carboxylate
    • PSRHRFNKESVOEL-UHFFFAOYSA-N
    • SY014443
    • DB-011997
    • Tert-butyl 4-(2-oxoethyl)piperidine-1-carboxylate
    • MDL： MFCD03425258
    • Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-7-4-10(5-8-13)6-9-14/h9-10H,4-8H2,1-3H3
    • InChI Key： PSRHRFNKESVOEL-UHFFFAOYSA-N
    • SMILES： O(C(C)(C)C)C(N1CCC(CC=O)CC1)=O

Computed Properties

  • Exact Mass: 227.15223
  • Monoisotopic Mass: 227.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 46.6

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.035
  • Melting Point: 38-42 °C
  • Boiling Point: 318.1°C at 760 mmHg
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: 1.467
  • PSA: 46.61
  • LogP: 2.16040

Tert-butyl 4-(2-oxoethyl)piperidine-1-carboxylate Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305 + P351 + P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Safety Term：S26
  • Storage Condition：Inert atmosphere,Store in freezer, under -20°C

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